Cas no 1804775-30-1 (Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate)

Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate is a fluorinated pyridine derivative with a multifunctional structure, combining a fluoromethyl group, a hydroxyl group, and a trifluoromethoxy substituent. This compound exhibits unique reactivity due to the presence of electron-withdrawing fluorine atoms, which enhance its stability and potential for further chemical modifications. The hydroxyl group provides a site for derivatization, while the ester functionality offers versatility in synthetic applications. Its structural features make it valuable in pharmaceutical and agrochemical research, particularly as an intermediate for bioactive molecules. The trifluoromethoxy group contributes to lipophilicity, potentially improving membrane permeability in drug design.
Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate structure
1804775-30-1 structure
Product Name:Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate
CAS No:1804775-30-1
MF:C10H9F4NO4
MW:283.176377058029
CID:4833021
Update Time:2025-05-19

Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate
    • Inchi: 1S/C10H9F4NO4/c1-18-8(17)3-5-2-7(16)15-6(4-11)9(5)19-10(12,13)14/h2H,3-4H2,1H3,(H,15,16)
    • InChI Key: ODWWPKRDWJVCTA-UHFFFAOYSA-N
    • SMILES: FCC1=C(C(=CC(N1)=O)CC(=O)OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 453
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.599

Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029094479-1g
Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate
1804775-30-1 97%
1g
$1,564.50 2022-04-01

Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate Related Literature

Additional information on Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate

Introduction to Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804775-30-1)

Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804775-30-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of both fluoromethyl and trifluoromethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate consists of a pyridine ring substituted with a hydroxyl group at the 6-position, an acetate moiety at the 4-position, a fluoromethyl group at the 2-position, and a trifluoromethoxy group at the 3-position. This arrangement of functional groups creates a molecule with high potential for interactions with biological targets, including enzymes and receptors. The fluorine atoms, in particular, play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound, enhancing its metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of fluorinated pyridines as pharmacophores due to their ability to improve drug efficacy and selectivity. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to enhance their bioavailability, reduce metabolic degradation, and increase their binding affinity to biological targets. Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate exemplifies these advantages, making it a promising candidate for further investigation in drug discovery.

The synthesis of Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of a pyridine derivative followed by functional group transformations that introduce the fluoromethyl, trifluoromethoxy, hydroxyl, and acetate groups in sequence. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed to achieve high yields and purity.

The biological activity of Methyl 2-(fluoromethyl)-6-hydroxy-3-()pyridine-4-acetate has been extensively studied in various preclinical models. Research indicates that this compound exhibits potent inhibitory effects on several key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate pain and inflammation. Additionally, the compound has shown promise in inhibiting kinases that play a role in cell proliferation and survival, making it a potential candidate for anticancer applications.

The impact of fluorine substitution on the pharmacological properties of Methyl 2-()6-hydroxy-3-()pyridine-4-acetate is well-documented. Fluorinated compounds often exhibit improved lipophilicity, which enhances their ability to cross biological membranes and reach target sites within cells. Furthermore, fluorine atoms can influence the electronic distribution within the molecule, affecting its binding interactions with biological targets. These effects contribute to the enhanced potency and selectivity observed with fluorinated analogs compared to their non-fluorinated counterparts.

In clinical settings, Methyl 2-()6-hydroxy-3-()pyridine-4-acetate is being evaluated for its potential therapeutic applications in various disease states. Preliminary clinical trials have shown encouraging results in terms of safety and efficacy when used as an adjunct therapy for chronic inflammatory conditions such as rheumatoid arthritis. The compound's ability to modulate inflammatory pathways without significant side effects makes it an attractive option for patients who have not responded well to traditional treatments.

The future prospects for Methyl 2-()6-hydroxy-3-()pyridine-4-acetate are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic indications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process by providing insights into how structural modifications can enhance drug-like properties. Additionally, collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating preclinical findings into clinical reality.

In conclusion, Methyl 2-()6-hydroxy-3-()pyridine-4-acetate represents an innovative compound with significant potential in the field of pharmaceutical chemistry. Its unique molecular structure and demonstrated biological activity make it a valuable tool for further research into novel therapeutic agents. As our understanding of fluorinated compounds continues to evolve, so too will our ability to harness their potential for improving human health.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd